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Compound of Interest

Compound Name: 2-Methylanthracene

Cat. No.: B165393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methylanthracene is a polycyclic aromatic hydrocarbon (PAH) that serves as a fundamental

building block in organic synthesis and material science. Its fluorescent properties make it a

compound of interest in the development of optoelectronic devices. A thorough understanding

of its physical properties is paramount for its application in research and development,

particularly in drug development where molecular interactions are critical. This technical guide

provides an in-depth overview of the core physical characteristics of 2-Methylanthracene,

complete with experimental protocols and logical diagrams to facilitate a comprehensive

understanding.

Core Physical and Chemical Properties
2-Methylanthracene presents as a beige to light yellow-brown crystalline powder.[1] Key

identifiers for this compound are provided in the table below.
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Identifier Value

CAS Number 613-12-7

Molecular Formula C₁₅H₁₂

Molecular Weight 192.26 g/mol [2][3]

EINECS Number 210-329-3[2]

InChI Key GYMFBYTZOGMSQJ-UHFFFAOYSA-N

Quantitative Physical Properties
The following table summarizes the key quantitative physical properties of 2-
Methylanthracene, compiled from various sources. It is important to note that some values are

estimates and may vary depending on the experimental conditions and purity of the sample.

Property Value(s)

Melting Point 204-206 °C[1][2], 209 °C[3]

Boiling Point 358.25 °C (estimate)[1][2], 295 °C[3]

Density 1.0561 g/cm³ (estimate)[1][2]

Refractive Index 1.6880 (estimate)[1][2]

Vapor Pressure 5.34e-06 mmHg[2]

Flash Point 157.5 °C[2]

LogP (Octanol/Water Partition Coefficient) 4.30140[2]

Solubility Profile
The solubility of 2-Methylanthracene is characteristic of nonpolar aromatic hydrocarbons.
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Solvent Solubility

Benzene Soluble[1]

Chloroform Soluble[1]

Ethanol Soluble (recrystallization solvent)[1]

Methanol Difficult to dissolve

Acetone Difficult to dissolve

Water Insoluble

Spectral Data
Spectral analysis is crucial for the identification and characterization of 2-Methylanthracene.

Key spectral data are available from various spectroscopic techniques, including Nuclear

Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS). This

information can be accessed through various chemical databases.

Experimental Protocols
Detailed methodologies for the determination of key physical properties and purification are

outlined below.

Determination of Melting and Boiling Points by
Simultaneous Thermal Analysis (STA)
This protocol is adapted from a general method for polycyclic aromatic hydrocarbons and is

suitable for 2-Methylanthracene.[4]

Apparatus:

Simultaneous Thermal Analyzer (STA), e.g., NETZSCH model STA 449 F3 Jupiter®

Sealed aluminum crucibles with a 50 μm pinhole

Indium, aluminum, and gold melting standards for calibration
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Procedure:

Calibrate the STA instrument using indium, aluminum, and gold melting standards.

Accurately weigh approximately 20 mg of 2-Methylanthracene into a sealed aluminum

crucible.

Place the crucible in the STA sample carrier.

Purge the system with nitrogen gas at a flow rate of 70 ml/min.

Heat the sample from ambient temperature to 600°C at a constant heating rate of 10 K/min.

The melting point is determined as the extrapolated onset temperature of the endothermic

peak on the Differential Scanning Calorimetry (DSC) curve.

The boiling point is determined as the extrapolated onset temperature of the mass loss step

on the Thermogravimetric (TG) analysis curve, which corresponds to the evaporation of the

sample.

Purification by Column Chromatography and
Recrystallization
This protocol is based on a cited purification method for 2-Methylanthracene.[1]

Materials:

Crude 2-Methylanthracene

Silica gel (230-400 mesh)

Cyclohexane (eluent)

Ethanol (recrystallization solvent)

Chromatography column

Rotary evaporator
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Erlenmeyer flask

Heating mantle or hot plate

Filtration apparatus (Büchner funnel, filter paper)

Procedure:

Part 1: Silica Gel Chromatography

Prepare a slurry of silica gel in cyclohexane and pack the chromatography column.

Dissolve the crude 2-Methylanthracene in a minimal amount of a suitable solvent (e.g., a

mixture of cyclohexane and a slightly more polar solvent if necessary to ensure dissolution)

and load it onto the top of the silica gel column.

Elute the column with cyclohexane, collecting fractions.

Monitor the fractions by a suitable method (e.g., Thin Layer Chromatography) to identify

those containing the purified 2-Methylanthracene.

Combine the pure fractions and remove the solvent using a rotary evaporator.

Part 2: Recrystallization

Dissolve the solid obtained from chromatography in a minimal amount of hot ethanol in an

Erlenmeyer flask.

Allow the solution to cool slowly to room temperature to promote the formation of crystals.

Further cool the flask in an ice bath to maximize crystal yield.

Collect the purified crystals by vacuum filtration using a Büchner funnel.

Wash the crystals with a small amount of cold ethanol.

Dry the crystals in a desiccator to remove any residual solvent.
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Logical and Workflow Diagrams
Biological Interaction of 2-Methylanthracene
Studies on the non-genotoxic effects of methylanthracene isomers have shown that 2-
Methylanthracene, which lacks a "bay-like" structural region, typically has no effect on gap

junction intercellular communication (GJIC) or the activation of mitogen-activated protein

kinases (MAPK).

Logical Diagram of 2-Methylanthracene's Biological Effects

2-Methylanthracene

Gap Junction Intercellular
Communication (GJIC)
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Kinases (MAPK) Activation

Interaction

No Effect

Click to download full resolution via product page

Biological Effects of 2-Methylanthracene

Experimental Workflow for Purification
The following diagram illustrates the step-by-step process for the purification of 2-
Methylanthracene.
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Purification Workflow for 2-Methylanthracene

Crude 2-Methylanthracene

Dissolve in minimal solvent

Silica Gel Column Chromatography
(Eluent: Cyclohexane)

Collect Fractions

Monitor Fractions (TLC)

Combine Pure Fractions

Evaporate Solvent

Recrystallize from hot Ethanol

Cool to Room Temperature
and then in Ice Bath

Vacuum Filter Crystals

Wash with cold Ethanol

Dry Crystals

Pure 2-Methylanthracene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

